Cas no 2379651-46-2 (Rel-(1R,2S,5R)-6-Aza-bicyclo[3.1.1]heptane-2-carboxylic acid)

• Product Name: Rel-(1R,2S,5R)-6-Aza-bicyclo[3.1.1]heptane-2-carboxylic acid
• CAS No: 2379651-46-2
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD32200731
• CID: 4771329
• Update Time: 2026-02-26

Rel-(1R,2S,5R)-6-Aza-bicyclo[3.1.1]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rel-(1R,2S,5R)-6-Aza-bicyclo[3.1.1]heptane-2-carboxylic acid
• SB35926
• Rel-(1R,2S,5R)-6-azabicyclo[3.1.1]heptane-2-carboxylic acid
• Rel-(1R,2S,5R)-6-Aza-bicyclo[3.1.1]heptane-2-carboxylic acid

• MDL： MFCD32200731
• Inchi： 1S/C7H11NO2/c9-7(10)5-2-1-4-3-6(5)8-4/h4-6,8H,1-3H2,(H,9,10)/t4-,5+,6-/m1/s1
• InChI Key： XTWCVZSFFPDDPK-NGJCXOISSA-N
• SMILES： OC([C@H]1CC[C@@H]2C[C@H]1N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 169
• XLogP3: -2.2
• Topological Polar Surface Area: 49.3

Additional information on Rel-(1R,2S,5R)-6-Aza-bicyclo[3.1.1]heptane-2-carboxylic acid

Rel-(1R,2S,5R)-6-Aza-bicyclo[3.1.1]heptane-2-carboxylic acid: A Promising Compound in Medicinal Chemistry

Rel-(1R,2S,5R)-6-Aza-bicyclo[3.1.1]heptane-2-carboxylic acid (CAS No. 2379651-46-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of aza-bicyclic compounds, which are known for their ability to mimic the structure and function of natural amino acids and peptides. The rel-(1R,2S,5R) configuration imparts specific stereochemical properties that enhance its biological activity and selectivity.

The 6-aza-bicyclo[3.1.1]heptane core of this compound is particularly noteworthy due to its rigidity and conformational stability, which can be advantageous in drug design. The carboxylic acid group at the C-2 position provides a functional handle for further chemical modifications, enabling the synthesis of a wide range of derivatives with tailored properties. This flexibility in chemical modification is crucial for optimizing pharmacokinetic and pharmacodynamic profiles, as well as for improving solubility and bioavailability.

Recent studies have highlighted the potential of Rel-(1R,2S,5R)-6-Aza-bicyclo[3.1.1]heptane-2-carboxylic acid in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play a central role in signal transduction and are targets for many approved drugs. The 6-aza-bicyclo[3.1.1]heptane scaffold has been shown to exhibit high affinity and selectivity for specific GPCRs, making it a valuable lead compound for drug discovery.

In addition to its potential as a GPCR modulator, Rel-(1R,2S,5R)-6-Aza-bicyclo[3.1.1]heptane-2-carboxylic acid has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and asthma are characterized by excessive production of pro-inflammatory cytokines and mediators. Preclinical studies have demonstrated that this compound can effectively inhibit the production of these inflammatory mediators, suggesting its potential as an anti-inflammatory agent.

The synthesis of Rel-(1R,2S,5R)-6-Aza-bicyclo[3.1.1]heptane-2-carboxylic acid involves several key steps that ensure the correct stereochemistry and functional group placement. One common approach is to start with a suitable bicyclic precursor and introduce the azide functionality followed by reduction to form the amine group. Subsequent carboxylation reactions can then be used to introduce the carboxylic acid moiety at the desired position.

One of the challenges in the synthesis of this compound is achieving high enantioselectivity during the formation of the rel-(1R,2S,5R) configuration. Various chiral catalysts and ligands have been employed to address this issue, with some recent advancements showing promising results in terms of yield and selectivity.

In terms of safety and toxicity, preliminary studies on Rel-(1R,2S,5R)-6-Aza-bicyclo[3.1.1]heptane-2-carboxylic acid have shown it to be well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further extensive toxicological evaluations are necessary to ensure its safety profile before advancing to clinical trials.

The future prospects for Rel-(1R,2S,5R)-6-Aza-bicyclo[3.1.1]heptane-2-carboxylic acid are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. The unique structural features and biological activities of this compound make it an attractive candidate for drug development in various disease areas.

In conclusion, Rel-(1R,2S,5R)-6-Aza-bicyclo[3.1.1]heptane-2-carboxylic acid (CAS No. 2379651-46-2) represents a significant advancement in medicinal chemistry with potential applications in treating neurological disorders and inflammatory diseases. Its rigid structure and functional versatility make it an ideal scaffold for further chemical modifications and drug design efforts.